Cas no 2138038-25-0 (5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole)

5-Bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole is a halogenated indole derivative with a fused bicyclic structure, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its bromo, chloro, and fluoro substituents enhance reactivity, enabling selective functionalization for the development of bioactive compounds. The 2,3-dihydro-1H-indole core provides a rigid scaffold, facilitating the design of molecules with targeted binding properties. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic frameworks with potential therapeutic applications. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions makes it suitable for diverse synthetic transformations.

5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole structure

2138038-25-0 structure

Product Name:5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole

CAS No:2138038-25-0

MF:C₈H₆BrClFN

MW:250.49534368515

CID:6089440

PubChem ID:165492404

Update Time:2025-07-22

5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 2138038-25-0
- EN300-1145671
- 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole
- Inchi： 1S/C8H6BrClFN/c9-5-3-6(11)8-4(7(5)10)1-2-12-8/h3,12H,1-2H2
- InChI Key： YVXCAIDKYDMOOC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=C(C=1Cl)CCN2)F

Computed Properties

Exact Mass: 248.93562g/mol
Monoisotopic Mass: 248.93562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 12Å²

5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1145671-1.0g	5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole	2138038-25-0		1g	$0.0	2023-06-09

5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole

Research Brief on 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole (CAS: 2138038-25-0): Recent Advances and Applications

The compound 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole (CAS: 2138038-25-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic indole derivative is a key intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition and central nervous system (CNS) disorders. Recent studies have highlighted its potential as a versatile scaffold for drug development, owing to its unique structural features and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole as a precursor for the development of selective kinase inhibitors. The research team demonstrated that modifications at the 2,3-dihydro-1H-indole core could yield compounds with high affinity for specific kinase targets, such as JAK2 and FLT3, which are implicated in hematological malignancies. The study reported a novel synthetic route for this compound, optimizing yield and purity, and further characterized its reactivity in cross-coupling reactions.

In another recent investigation, researchers focused on the neuropharmacological potential of derivatives of 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole. A 2024 paper in ACS Chemical Neuroscience revealed that fluorinated indole derivatives exhibit promising activity as modulators of serotonin and dopamine receptors. The study utilized molecular docking and in vitro assays to identify structural motifs that enhance blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics. The findings suggest that this compound could serve as a lead structure for developing novel antidepressants or antipsychotics.

The synthetic accessibility of 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole has also been a focus of recent research. A team from the University of Cambridge reported a scalable, one-pot synthesis method in Organic Process Research & Development (2023), achieving >90% yield under mild conditions. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications. The method employs a palladium-catalyzed cyclization, followed by halogenation, which minimizes byproduct formation.

Emerging applications in radiopharmaceuticals have also been explored. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals investigated the incorporation of radioactive isotopes (e.g., 18F) into the fluoro position of 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole for positron emission tomography (PET) imaging. The researchers demonstrated successful labeling with high specific activity and stability, opening new avenues for diagnostic applications in oncology and neurology.

In conclusion, 5-bromo-4-chloro-7-fluoro-2,3-dihydro-1H-indole (CAS: 2138038-25-0) represents a multifaceted compound with growing importance in medicinal chemistry. Recent studies underscore its utility as a synthetic intermediate, its potential in kinase inhibitor development, and its emerging role in CNS drug discovery and radiopharmaceuticals. Continued research is expected to further elucidate its pharmacological profile and expand its applications in targeted therapies.